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Compound of Interest

Compound Name: 4-tert-Butyl-2-nitrophenol

Cat. No.: B1265401 Get Quote

This document provides essential safety and logistical information for the proper disposal of 4-
tert-Butyl-2-nitrophenol. The following procedures are based on established guidelines for

hazardous chemical waste management and are intended for researchers, scientists, and drug

development professionals. Adherence to these protocols is critical for ensuring personnel

safety and minimizing environmental impact. Always consult your institution's specific safety

protocols and local hazardous waste regulations before proceeding.

Hazard Summary and Personal Protective Equipment
(PPE)
4-tert-Butyl-2-nitrophenol is a hazardous chemical that requires careful handling. It is harmful

if swallowed, inhaled, or comes into contact with skin.[1] It is known to cause skin and serious

eye irritation and may cause respiratory irritation.[2][3] Furthermore, it is very toxic to aquatic

life with long-lasting effects.[3] All waste containing this compound must be treated as

hazardous.
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Hazard Statement
Recommended Personal Protective
Equipment (PPE)

Harmful if swallowed, in contact with skin, or if

inhaled.

Chemical-resistant gloves (e.g., nitrile), lab coat,

NIOSH-approved N95 dust mask.[3]

Causes skin and serious eye irritation.
Safety glasses with side shields or chemical

safety goggles.[2][3]

May cause respiratory irritation.
Use only in a well-ventilated area or a chemical

fume hood.[3][4]

Very toxic to aquatic life with long-lasting effects. Prevent entry into drains and waterways.

Chemical and Physical Properties
A summary of key quantitative data for 4-tert-Butyl-2-nitrophenol is provided below for easy

reference.

Property Value

CAS Number 3279-07-0[2]

Molecular Formula C₁₀H₁₃NO₃[5]

Molecular Weight 195.22 g/mol [2]

Appearance Solid[2]

Melting Point 27-29 °C[2]

Boiling Point 97 °C at 1 mmHg[2]

Density 1.12 g/mL at 25 °C[2]

Flash Point 113 °C (235.4 °F) - closed cup[2]

UN Number 1663 (applies to Nitrophenols)[4][6]

Water Hazard Class WGK 3 (highly hazardous for water)[2]
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Experimental Protocol: Step-by-Step Waste
Disposal
The standard and required procedure is to transfer the hazardous waste to a licensed disposal

facility. The following protocol details the immediate steps for safely managing waste containing

4-tert-Butyl-2-nitrophenol within the laboratory.

Waste Segregation and Collection
Proper segregation is the first step in the disposal process. Never mix this waste with

incompatible materials.

Solid Waste:

Carefully sweep up any solid 4-tert-Butyl-2-nitrophenol waste.

Avoid generating dust.[4] If necessary, lightly moisten the material to minimize airborne

particles.

Place the collected solid waste into a clearly labeled, sealable, and chemically compatible

waste container designated for hazardous organic solids.[3][4]

Liquid Waste (Solutions):

Collect all liquid waste containing 4-tert-Butyl-2-nitrophenol in a dedicated, leak-proof,

and chemically compatible container with a secure lid.[3][7]

This waste should be categorized as non-halogenated organic solvent waste unless mixed

with halogenated solvents.

Container Labeling
Accurate labeling is mandatory for regulatory compliance and safety.

Clearly label the waste container with the words "Hazardous Waste".

The label must detail all contents, explicitly listing "4-tert-Butyl-2-nitrophenol" and any

other chemicals present.
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Indicate the accumulation start date (the date the first drop of waste was added).

Storage
Store waste containers in a designated Satellite Accumulation Area (SAA) that is at or near the

point of generation.

Keep the waste container tightly closed except when adding waste.[4]

Store containers in a cool, dry, and well-ventilated location away from ignition sources.[2][8]

Use secondary containment for all liquid waste containers to prevent spills.[7]

Spill Management
In the event of a small spill, follow these procedures:

Alert personnel in the immediate area and restrict access.

Wearing appropriate PPE, cover the spill with an inert absorbent material like vermiculite or

sand.

Once absorbed, carefully sweep or scoop the material into the designated hazardous solid

waste container.[4]

Decontaminate the spill area with a suitable solvent, followed by washing with soap and

water.

For large spills, evacuate the area and contact your institution's Environmental Health and

Safety (EHS) office immediately.

Final Disposal
Under no circumstances should 4-tert-Butyl-2-nitrophenol or its containers be disposed of in

the regular trash or poured down the drain.[9][10]

Contact your institution's EHS department or a licensed hazardous waste disposal contractor

to arrange for pickup.[11]
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Ensure all required waste disposal paperwork is completed accurately.

Empty containers that held the chemical must be disposed of as hazardous waste unless

properly decontaminated.[4][7] Recommended disposal methods for the chemical itself

include incineration in a licensed facility or burial in a specifically licensed landfill.[4]

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of 4-tert-
Butyl-2-nitrophenol waste.
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Caption: Decision workflow for the disposal of 4-tert-Butyl-2-nitrophenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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